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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871 Get Quote

Introduction
This document provides detailed application notes and protocols for the safe disposal of ethyl
methoxyacetate (CAS No. 3938-96-3). The procedures outlined are intended for researchers,

scientists, and drug development professionals who handle this substance in a laboratory

setting. Adherence to these guidelines is crucial for ensuring personnel safety and

environmental compliance. Ethyl methoxyacetate is a flammable liquid and must be handled

with appropriate care.[1][2]

Hazard Identification and Safety Data
Ethyl methoxyacetate is classified as a flammable liquid.[1][2] Vapors may form explosive

mixtures with air and can travel to an ignition source and flash back.[1] It is incompatible with

oxidizing agents.[1] The following table summarizes key quantitative safety and physical data

for ethyl methoxyacetate.
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Property Value Reference

CAS Number 3938-96-3 [1][3]

Molecular Formula C₅H₁₀O₃ [3][4]

Molecular Weight 118.13 g/mol [2][3][4]

Appearance
Colorless to Almost colorless

clear liquid
[5]

Density 1.007 g/mL at 25 °C

Boiling Point 44-45.5 °C at 9 mmHg

Flash Point 46 °C (114.8 °F) - closed cup

Hazard Class Flammable Liquid, Category 3 [1][2]

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure that the following personal protective

equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).[1]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: If working in a poorly ventilated area or with large quantities, a

respirator with an appropriate filter (e.g., type ABEK (EN14387)) should be used.

Experimental Protocols for Disposal
The primary recommended method for the disposal of ethyl methoxyacetate is through an

approved hazardous waste disposal plant.[1][4] Do not dispose of this chemical down the drain

or in regular trash.[1]

4.1. Protocol for Small Quantities (<50 mL)
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This protocol is intended for the disposal of small amounts of ethyl methoxyacetate, such as

from spills or residual amounts in containers.

Work Area: Conduct this procedure in a well-ventilated area, preferably within a chemical

fume hood.[6]

Absorption: Absorb the liquid onto an inert absorbent material such as vermiculite, perlite, or

dry sand.[6][7]

Containment: Carefully scoop the contaminated absorbent material into a suitable, labeled,

and sealable container.[7] Use non-sparking tools for this process.[1][4]

Labeling: Clearly label the container as "Hazardous Waste: Ethyl Methoxyacetate on

Absorbent Material." Include the date and the primary hazard (Flammable Liquid).

Storage: Store the sealed container in a designated, well-ventilated hazardous waste

storage area away from heat, sparks, open flames, and oxidizing agents.[1][4]

Disposal: Arrange for pickup by a licensed hazardous waste contractor.[7]

4.2. Protocol for Large Quantities (>50 mL) and Unused Product

This protocol is for the disposal of bulk quantities of ethyl methoxyacetate.

Containerization: Ensure the ethyl methoxyacetate is in a sealed, properly labeled, and

non-leaking container. The container must be compatible with the chemical.

Labeling: The container must be clearly labeled with the chemical name "Ethyl
Methoxyacetate," the CAS number (3938-96-3), and the appropriate hazard pictograms

(flammable liquid).[2]

Waste Segregation: Store the container of ethyl methoxyacetate waste segregated from

incompatible materials, particularly oxidizing agents.[1][8]

Storage: Store the waste container in a designated, cool, dry, and well-ventilated flammable

liquid storage cabinet or area.[1][4] Keep away from sources of ignition.[1][4]
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Disposal: The most appropriate method for disposal of bulk quantities is incineration at a

licensed industrial incineration site.[9] Arrange for collection by a certified hazardous waste

disposal service.

Emergency Procedures
Spill: In case of a spill, remove all sources of ignition.[1][4] Ventilate the area. Contain the

spill and absorb it with an inert material as described in Protocol 4.1.

Fire: In case of fire, use carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant

foam to extinguish.[1][4] Water mist may be used to cool closed containers.[1]

First Aid:

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.[1][4]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1][4]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[1][4]

Waste Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of ethyl
methoxyacetate waste.
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Caption: Disposal workflow for ethyl methoxyacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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